![molecular formula C24H19ClN4O4 B612212 BMS-908662 free base CAS No. 870603-16-0](/img/structure/B612212.png)
BMS-908662 free base
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
XL281, also known as BMS-908662 , is an orally active, small molecule Raf kinase inhibitor with potential antineoplastic activity. XL281 specifically inhibits RAF kinases, located downstream from RAS in the RAS/RAF/MEK/ERK kinase signaling pathway, which may result in reduced proliferation of tumor cells. RAS mutations may result in constitutive activation of the RAS/RAF/MEK/ERK kinase signaling pathway, and have been found to occur frequently in human tumors.
Scientific Research Applications
Combination Treatment with BRAF Inhibitor and CTLA-4 Monoclonal Antibody : A study by Jure-Kunkel et al. (2011) evaluated the combination of BMS-908662, a selective RAF inhibitor, with an ipilimumab homolog antibody. This combination demonstrated enhanced anti-cancer activity in preclinical models, including in colon carcinoma and fibrosarcoma tumor models. The study supports further exploration of this combination in clinical trials (Jure-Kunkel et al., 2011).
Physiologically Relevant Volume of Dissolution Medium for BMS-480188 Mesylate : Gu et al. (2004) focused on BMS-480188, a compound related to BMS-908662. The study emphasized the importance of using a physiologically relevant volume of dissolution medium to correlate oral exposure of formulations. This research highlights the solubility characteristics of BMS-480188 mesylate, a key aspect in drug formulation and bioavailability (Gu et al., 2004).
Mitigation of Adverse Clinical Events of a Narrow Target Therapeutic Index Compound : Good et al. (2015) discussed BMS-914392, another compound related to BMS-908662. The study focused on using modified release formulation design to mitigate adverse clinical events associated with rapid release and high dose exposure. This approach demonstrates the importance of formulation design in enhancing drug efficacy and safety (Good et al., 2015).
properties
CAS RN |
870603-16-0 |
---|---|
Molecular Formula |
C24H19ClN4O4 |
Molecular Weight |
462.89 |
IUPAC Name |
methyl N-[6-[2-(5-chloro-2-methylphenyl)-1-hydroxy-3-oxoisoindol-1-yl]-1H-benzimidazol-2-yl]carbamate |
InChI |
InChI=1S/C24H19ClN4O4/c1-13-7-9-15(25)12-20(13)29-21(30)16-5-3-4-6-17(16)24(29,32)14-8-10-18-19(11-14)27-22(26-18)28-23(31)33-2/h3-12,32H,1-2H3,(H2,26,27,28,31) |
InChI Key |
MMNNTJYFHUDSKL-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)Cl)N2C(=O)C3=CC=CC=C3C2(C4=CC5=C(C=C4)N=C(N5)NC(=O)OC)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS908662; BMS-908662; BMS 908662; XL281; XL 281; XL-281 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.